Cas no 656233-97-5 (5-Isoquinolinol, 4-(3-aminophenyl)-1-methoxy-)

5-Isoquinolinol, 4-(3-aminophenyl)-1-methoxy- structure
656233-97-5 structure
Product Name:5-Isoquinolinol, 4-(3-aminophenyl)-1-methoxy-
CAS No:656233-97-5
MF:C16H14N2O2
MW:266.294563770294
CID:398054
PubChem ID:71375619
Update Time:2025-04-19

5-Isoquinolinol, 4-(3-aminophenyl)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinol, 4-(3-aminophenyl)-1-methoxy-
    • 4-(3-aminophenyl)-1-methoxyisoquinolin-5-ol
    • DTXSID40798353
    • 656233-97-5
    • Inchi: 1S/C16H14N2O2/c1-20-16-12-6-3-7-14(19)15(12)13(9-18-16)10-4-2-5-11(17)8-10/h2-9,19H,17H2,1H3
    • InChI Key: VXGZFQCAPGWPDZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C2C=CC=C(C=2C(=CN=1)C1C=CC=C(C=1)N)O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • PSA: 68.37
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